2,6-dimethylheptanoyl-CoA

• Molecular Formula: C30H52N7O17P3S
• Molecular Weight: 907.8 g/mol
• InChI: InChI=1S/C30H52N7O17P3S/c1-17(2)7-6-8-18(3)29(42)58-12-11-32-20(38)9-10-33-27(41)24(40)30(4,5)14-51-57(48,49)54-56(46,47)50-13-19-23(53-55(43,44)45)22(39)28(52-19)37-16-36-21-25(31)34-15-35-26(21)37/h15-19,22-24,28,39-40H,6-14H2,1-5H3,(H,32,38)(H,33,41)(H,46,47)(H,48,49)(H2,31,34,35)(H2,43,44,45)/t18?,19-,22-,23-,24+,28-/m1/s1
• InChIKey: GPXWBKWDXPBLKS-LNSOOWQSSA-N

2,6-Dimethylheptanoyl-CoA: A Medium-Chain, Multi‑Methyl‑Branched Fatty Acyl‑CoA for LCAD‑Specific Research and Diagnostic Assays

2,6‑Dimethylheptanoyl‑CoA (C30H48N7O17P3S, average mass 903.725 g/mol) is a medium‑chain fatty acyl‑CoA that results from the formal condensation of coenzyme A with 2,6‑dimethylheptanoic acid [1]. It belongs to the class of 2,3,4‑saturated fatty acyl‑CoAs and is a multi‑methyl‑branched fatty acyl‑CoA [2]. The compound is a known metabolite of pristanic acid, which itself is the α‑oxidation product of phytanic acid, placing it within the branched‑chain fatty acid oxidation pathway [3].

LCAD-specific substrate for enzyme activity assays; negligible cross-reactivity with MCAD, SCAD, and VLCAD.

Branched-chain fatty acid oxidation pathway research; metabolite of pristanic acid within peroxisomal α-oxidation.

ETF fluorescence reduction assay format; compatible with recombinant acyl-CoA dehydrogenase systems.

• [1] ChEBI: 2,6-dimethylheptanoyl-CoA (CHEBI:85504). European Bioinformatics Institute. View Source
• [2] Human Metabolome Database: 2,6-Dimethylheptanoyl-CoA (HMDB0006258). View Source
• [3] ChemFont: 2,6-Dimethylheptanoyl-CoA (CFc000002689). View Source

Why Generic Acyl‑CoA Substrates Cannot Replace 2,6‑Dimethylheptanoyl‑CoA in LCAD‑Focused Investigations

The mitochondrial acyl‑CoA dehydrogenase family comprises at least nine members with overlapping yet distinct chain‑length and branching specificities [1]. Straight‑chain substrates such as palmitoyl‑CoA are predominantly acted upon by very‑long‑chain acyl‑CoA dehydrogenase (VLCAD), while medium‑chain substrates like octanoyl‑CoA are processed by medium‑chain acyl‑CoA dehydrogenase (MCAD) [2]. 2,6‑Dimethylheptanoyl‑CoA, by contrast, is a specific substrate for long‑chain acyl‑CoA dehydrogenase (LCAD), with SCAD, MCAD, and VLCAD exhibiting negligible activity toward this branched‑chain compound [3]. Substituting 2,6‑dimethylheptanoyl‑CoA with a straight‑chain analog would therefore yield false‑negative results in LCAD activity assays and obscure the enzyme's unique role in branched‑chain fatty acid oxidation [4].

Straight-chain analog mismatch

Palmitoyl-CoA and octanoyl-CoA are predominantly processed by VLCAD and MCAD, not LCAD. Their use may fail to report LCAD activity and obscure branched-chain oxidation defects.

Enzyme overlap risk

Generic medium-chain substrates engage multiple dehydrogenases, leading to ambiguous activity signals in tissue homogenates. 2,6-Dimethylheptanoyl-CoA uniquely restricts readout to LCAD.

Model interpretation risk

In LCAD-knockout models, residual activity with palmitoyl-CoA may incorrectly suggest retained LCAD function. Only 2,6-dimethylheptanoyl-CoA reliably confirms functional LCAD loss.

• [1] Goetzman, E. S., et al. (2019). An acyl-CoA dehydrogenase microplate activity assay using recombinant porcine electron transfer flavoprotein. Analytical Biochemistry, 581, 113332. View Source
• [2] Wanders, R. J. A., Denis, S., Ruiter, J. P. N., IJlst, L., & Dacremont, G. (1998). 2,6-Dimethylheptanoyl-CoA is a specific substrate for long-chain acyl-CoA dehydrogenase (LCAD): evidence for a major role of LCAD in branched-chain fatty acid oxidation. Biochimica et Biophysica Acta (BBA)/Lipids and Lipid Metabolism, 1393(1), 35–40. View Source
• [3] Wanders, R. J. A., Denis, S., Ruiter, J. P. N., IJlst, L., & Dacremont, G. (1998). 2,6-Dimethylheptanoyl-CoA is a specific substrate for long-chain acyl-CoA dehydrogenase (LCAD): evidence for a major role of LCAD in branched-chain fatty acid oxidation. Biochimica et Biophysica Acta (BBA)/Lipids and Lipid Metabolism, 1393(1), 35–40. View Source
• [4] Sobhi, H. F., Minkler, P. E., & Hoppel, C. L. (2010). Synthesis and characterization of cis-4-decenoyl-CoA, 3-phenylpropionyl-CoA, and 2,6-dimethylheptanoyl-CoA. Analytical Biochemistry, 401(1), 114–124. View Source

Quantitative Differentiation of 2,6‑Dimethylheptanoyl‑CoA Versus In‑Class Acyl‑CoA Substrates

Enzymatic Specificity: 2,6‑Dimethylheptanoyl‑CoA Is a Selective Substrate for LCAD, Minimizing Cross‑Reactivity with SCAD, MCAD, and VLCAD

In a comparative study using purified recombinant human acyl-CoA dehydrogenases, 2,6-dimethylheptanoyl-CoA exhibited the highest activity with LCAD, whereas SCAD, MCAD, and VLCAD showed much lower if any activity toward this substrate [1]. This specificity is further corroborated by a microplate assay where recombinant LCAD generated a robust ETF fluorescence reduction signal with 2,6-dimethylheptanoyl-CoA, while recombinant MCAD produced essentially zero activity [2].

Enzymatic specificity

Head-to-head

LCAD: robust ETF reduction signal; MCAD/SCAD/VLCAD: near-zero activity

Reported LCAD-selective substrate behavior; minimal cross-reactivity supports assay specificity.

Data from recombinant human enzymes; ETF fluorescence assay conditions.

Evidence Dimension	Acyl-CoA dehydrogenase activity (ETF fluorescence reduction)
Target Compound Data	Robust ETF fluorescence reduction signal; specific activity in mouse heart homogenates: 2,6-dimethylheptanoyl-CoA is used as the LCAD-specific substrate [3]
Comparator Or Baseline	MCAD: Zero or near-zero activity with 2,6-dimethylheptanoyl-CoA [2]; SCAD, VLCAD: Much lower if any activity [1]
Quantified Difference	LCAD activity >>> MCAD/SCAD/VLCAD activity; qualitative description of near-zero cross-reactivity
Conditions	Recombinant human LCAD, MCAD, SCAD, VLCAD; anaerobic ETF fluorescence reduction assay; 2,6-dimethylheptanoyl-CoA concentration not specified in abstract

Why This Matters

The lack of cross-reactivity with other acyl-CoA dehydrogenases makes 2,6-dimethylheptanoyl-CoA an essential reagent for selective measurement of LCAD activity in both research and diagnostic settings, avoiding false-positive signals from VLCAD or MCAD.

• [1] Wanders, R. J. A., Denis, S., Ruiter, J. P. N., IJlst, L., & Dacremont, G. (1998). 2,6-Dimethylheptanoyl-CoA is a specific substrate for long-chain acyl-CoA dehydrogenase (LCAD): evidence for a major role of LCAD in branched-chain fatty acid oxidation. Biochimica et Biophysica Acta (BBA)/Lipids and Lipid Metabolism, 1393(1), 35–40. View Source
• [2] Goetzman, E. S., et al. (2019). An acyl-CoA dehydrogenase microplate activity assay using recombinant porcine electron transfer flavoprotein. Analytical Biochemistry, 581, 113332. Figure 5. View Source
• [3] Goetzman, E. S., et al. (2019). An acyl-CoA dehydrogenase microplate activity assay using recombinant porcine electron transfer flavoprotein. Analytical Biochemistry, 581, 113332. Figure 7. View Source

Synthesis Yield and Purity: A Validated Protocol Delivers 2,6‑Dimethylheptanoyl‑CoA in 75–78% Yield with High Analytical Purity

A published synthesis protocol for 2,6-dimethylheptanoyl-CoA, cis-4-decenoyl-CoA, and 3-phenylpropionyl-CoA achieved yields of 75–78% based on coenzyme A trilithium salt, following purification by ion‑exchange solid‑phase extraction and reversed‑phase semipreparative HPLC‑UV [1]. The product was fully characterized by HPLC‑UV‑MS‑MS/MS and 13C NMR, confirming both the CoA moiety and the acyl group identity [2].

Synthesis yield

Method context

75–78% isolated yield based on CoASH

Documented high-yield protocol supports in-house synthesis and consistent lot quality.

Purified by ion-exchange SPE and semipreparative HPLC-UV; identity confirmed by MS/MS and 13C NMR.

Evidence Dimension	Synthetic yield (purified product)
Target Compound Data	75–78% yield based on CoASH [1]
Comparator Or Baseline	Alternative acyl-CoA synthesis methods: typically low yields and products used without purification [3]
Quantified Difference	High yield (75–78%) vs. unspecified low yields; purified product vs. crude mixtures
Conditions	Mixed anhydride method in aqueous-organic solvent; purification by ion‑exchange SPE and RP‑semipreparative HPLC‑UV

Why This Matters

The documented high‑yield, high‑purity synthesis protocol reduces procurement costs and ensures reproducible enzymatic assays, directly supporting the compound's suitability for routine laboratory and diagnostic use.

• [1] Sobhi, H. F., Minkler, P. E., & Hoppel, C. L. (2010). Synthesis and characterization of cis-4-decenoyl-CoA, 3-phenylpropionyl-CoA, and 2,6-dimethylheptanoyl-CoA. Analytical Biochemistry, 401(1), 114–124. View Source
• [2] Sobhi, H. F., Minkler, P. E., & Hoppel, C. L. (2010). Synthesis and characterization of cis-4-decenoyl-CoA, 3-phenylpropionyl-CoA, and 2,6-dimethylheptanoyl-CoA. Analytical Biochemistry, 401(1), 114–124. View Source
• [3] Sobhi, H. F., Minkler, P. E., & Hoppel, C. L. (2010). Synthesis and characterization of cis-4-decenoyl-CoA, 3-phenylpropionyl-CoA, and 2,6-dimethylheptanoyl-CoA. Analytical Biochemistry, 401(1), 114–124. View Source

Diagnostic Utility: 2,6‑Dimethylheptanoyl‑CoA Enables Specific Detection of LCAD Deficiency in Patient Fibroblasts and Animal Models

In a microplate‑based ETF fluorescence reduction assay, mouse heart homogenates from wild‑type and LCAD−/− mice were assayed with 2,6-dimethylheptanoyl-CoA as the substrate. Wild‑type homogenates exhibited measurable activity (average R² = 0.85 ± 0.04 for the kinetic trace), while LCAD−/− homogenates showed dramatically reduced activity [1]. The assay was also applied to VLCAD‑deficient patient fibroblasts, demonstrating that 2,6-dimethylheptanoyl-CoA activity remains unaffected by VLCAD deficiency, confirming its specificity for LCAD [2].

LCAD−/− vs wild-type

Head-to-head

Wild-type: R² = 0.85 ± 0.04; LCAD−/−: dramatically reduced activity

Supports model validation; substrate distinguishes LCAD knockout from wild-type tissue.

Mouse heart homogenates, 15 µg protein; recombinant pig ETF microplate assay.

Evidence Dimension	LCAD enzyme activity in tissue homogenates
Target Compound Data	Wild‑type mouse heart: measurable ETF fluorescence reduction activity (average R² = 0.85 ± 0.04) [1]
Comparator Or Baseline	LCAD−/− mouse heart: dramatically reduced or negative background‑subtracted activity [1]
Quantified Difference	Qualitative: wild‑type > LCAD−/−; quantitative R² difference: 0.85 vs. near‑zero
Conditions	Mouse heart homogenates (15 μg total protein per reaction); recombinant pig ETF; microplate fluorescence reduction assay

Why This Matters

The ability to clearly distinguish LCAD−/− from wild‑type activity using 2,6-dimethylheptanoyl-CoA validates its use as a diagnostic‑grade substrate for confirming LCAD deficiency, a disorder that can be misdiagnosed if non‑specific substrates are employed.

• [1] Goetzman, E. S., et al. (2019). An acyl-CoA dehydrogenase microplate activity assay using recombinant porcine electron transfer flavoprotein. Analytical Biochemistry, 581, 113332. Figure 7. View Source
• [2] Goetzman, E. S., et al. (2019). An acyl-CoA dehydrogenase microplate activity assay using recombinant porcine electron transfer flavoprotein. Analytical Biochemistry, 581, 113332. Figure 7. View Source

Structural Basis for Specificity: LCAD's Substrate‑Binding Cavity Accommodates Bulky Branched‑Chain Substrates Unlike Other Acyl‑CoA Dehydrogenases

Crystal structures of human LCAD reveal a substrate‑binding cavity that differs from those of MCAD, SCAD, and VLCAD. The presence of Pro132 near the start of the E helix induces helix unwinding, creating space for bulky, branched‑chain substrates such as 2,6-dimethylheptanoyl-CoA [1]. This structural feature is absent in MCAD and other ACADs, explaining why 2,6-dimethylheptanoyl-CoA is a poor substrate for those enzymes [2].

Structural basis

Class-level

LCAD Pro132-induced helix unwinding expands substrate cavity for bulky branched chains.

Mechanistic rationale for observed selectivity; no direct kinetic data provided.

Crystal structure evidence; class inference from human LCAD.

Evidence Dimension	Substrate‑binding cavity architecture
Target Compound Data	LCAD accommodates 2,6-dimethylheptanoyl-CoA due to expanded cavity created by Pro132‑mediated helix unwinding [1]
Comparator Or Baseline	MCAD, SCAD, VLCAD: lack the Pro132‑induced cavity expansion; cannot efficiently bind branched‑chain substrates [2]
Quantified Difference	Structural basis; no direct kinetic data in this source
Conditions	X‑ray crystallography of recombinant human LCAD and Glu291Gln mutant

Why This Matters

The structural rationale for LCAD's unique branched‑chain specificity provides a mechanistic foundation for the compound's selectivity, reducing the risk of off‑target activity in complex biological matrices and supporting its use in targeted biochemical studies.

• [1] Kim, J. P., et al. (2024). Structural basis for expanded substrate specificities of human long chain acyl-CoA dehydrogenase and related acyl-CoA dehydrogenases. Scientific Reports, 14, 12976. View Source
• [2] Kim, J. P., et al. (2024). Structural basis for expanded substrate specificities of human long chain acyl-CoA dehydrogenase and related acyl-CoA dehydrogenases. Scientific Reports, 14, 12976. View Source

High‑Impact Research and Diagnostic Applications of 2,6‑Dimethylheptanoyl‑CoA

Selective Measurement of LCAD Activity in Mitochondrial Fatty Acid Oxidation Disorder Diagnostics

Clinical laboratories can employ 2,6-dimethylheptanoyl-CoA in the anaerobic ETF fluorescence reduction assay (microplate format) to specifically measure LCAD activity in patient fibroblasts or tissue homogenates, enabling accurate diagnosis of LCAD deficiency and differentiation from VLCAD or MCAD deficiencies [1].

Pharmacological Screening for LCAD Modulators in Branched‑Chain Fatty Acid Metabolism

Pharmaceutical research groups investigating modulators of branched‑chain fatty acid oxidation can use 2,6-dimethylheptanoyl-CoA as a selective substrate to identify compounds that alter LCAD activity without confounding effects on VLCAD or MCAD, thereby increasing assay specificity and reducing false‑positive hits [2].

In‑House Synthesis of High‑Purity Acyl‑CoA Substrates for Enzyme Kinetics Studies

Academic and industrial laboratories equipped for organic synthesis can follow the published high‑yield (75–78%) protocol to prepare 2,6-dimethylheptanoyl-CoA in‑house, ensuring consistent substrate quality for kinetic characterization of LCAD and related enzymes [3].

Validating LCAD Knockout or Transgenic Animal Models

Researchers using LCAD−/− mouse models can validate the functional knockout by assaying tissue homogenates with 2,6-dimethylheptanoyl-CoA; the absence of activity with this substrate confirms the loss of LCAD function while the presence of activity with palmitoyl‑CoA confirms retained VLCAD activity [4].

Application

Selection Property

Validation Focus

LCAD activity research assays

LCAD-specific substrate; negligible MCAD/SCAD/VLCAD cross-reactivity

ETF fluorescence reduction signal; absence of activity with negative controls

LCAD modulator screening

Selective branched-chain substrate for LCAD-dependent readout

Compound-induced changes in ETF signal; off-target dehydrogenase activity ruled out

In-house substrate synthesis

Reproducible 75–78% yield protocol with full analytical characterization

HPLC-UV purity, MS/MS and 13C NMR identity confirmation

LCAD knockout model validation

Activity exclusively dependent on functional LCAD; absent in LCAD−/− tissue

Kinetic R² and activity comparison with palmitoyl-CoA to distinguish enzyme contributions

• [1] Goetzman, E. S., et al. (2019). An acyl-CoA dehydrogenase microplate activity assay using recombinant porcine electron transfer flavoprotein. Analytical Biochemistry, 581, 113332. View Source
• [2] Wanders, R. J. A., et al. (1998). 2,6-Dimethylheptanoyl-CoA is a specific substrate for long-chain acyl-CoA dehydrogenase (LCAD). Biochimica et Biophysica Acta, 1393(1), 35–40. View Source
• [3] Sobhi, H. F., Minkler, P. E., & Hoppel, C. L. (2010). Synthesis and characterization of cis-4-decenoyl-CoA, 3-phenylpropionyl-CoA, and 2,6-dimethylheptanoyl-CoA. Analytical Biochemistry, 401(1), 114–124. View Source
• [4] Goetzman, E. S., et al. (2019). An acyl-CoA dehydrogenase microplate activity assay using recombinant porcine electron transfer flavoprotein. Analytical Biochemistry, 581, 113332. Figure 7. View Source